4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide

• IUPAC Name: 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C9H11ClN2O2/c1-14-5-4-12-9(13)8-6-7(10)2-3-11-8/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key: ZFKFJPJWUJCZOM-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=NC=CC(=C1)Cl
• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol

Description

“4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide” is a chemical compound with the molecular formula C9H11ClN2O2. It has a molecular weight of 214.65.

Physical And Chemical Properties Analysis

“4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide” is a liquid at room temperature. More detailed physical and chemical properties (such as boiling point, melting point, solubility, etc.) are not available in the current literature.

Scientific Research Applications

Synthesis and Chemical Modification

Synthesis of N-Alkyl-4-chloro-2-pyridine Carboxamide The synthesis of N-alkyl-4-chloro-2-pyridine carboxamides involves chlorination and esterification, with structures confirmed through various spectroscopic methods. This process presents a foundation for the development of various chemical compounds and intermediates in pharmaceutical and chemical research (Pan Qing-cai, 2011).

Improvement in Synthesis of Pyridine Carboxamide This research optimized the synthesis conditions of a specific pyridine carboxamide, achieving high yield and purity, demonstrating the importance of precise synthesis parameters in chemical research (Yang-Heon Song, 2007).

Synthesis of Pyridine Derivatives The study highlights the design and synthesis of pyridine derivatives linked to different functional groups, indicating their potential applications in medicinal chemistry, especially as antitubercular and antibacterial agents (S. Bodige et al., 2019).

Structural Analysis and Crystallography

Conformation of Solvated Pyridine Carboxamide The research provides insights into the crystal structure and molecular conformation of a solvated pyridine carboxamide compound, synthesized as a potential antineoplastic agent, highlighting the importance of structural analysis in drug development (Surajit Banerjee et al., 2002).

Synthesis and Structural Characterization of Pyridine–Imide Oligomers This study reports the synthesis of pyridine–imide oligomers and their structural characterization, emphasizing the significance of structural tunability in developing molecular scaffolds with potential applications in materials science (Hengheng Zhu et al., 2011).

Preparation and Characterization of Crystalline Forms The research demonstrates the preparation and characterization of two crystalline forms of a pyridine carboxamide derivative, underlining the importance of polymorphism in pharmaceutical research and the potential therapeutic applications of the compound (T. Yanagi et al., 2000).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and face thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.